![molecular formula C19H21N3O2S2 B2484890 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide CAS No. 1252900-49-4](/img/structure/B2484890.png)
2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related thieno[3,2-d]pyrimidin derivatives involves intricate chemical processes, including the formation of thioacetamide bridges and subsequent reactions to introduce various substituents onto the pyrimidine ring. For instance, the synthesis of classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates involves key intermediates converted through Ullmann reactions and coupling processes to achieve potent dual inhibitors (Gangjee et al., 2008).
Molecular Structure Analysis
Molecular structure analyses of thieno[3,2-d]pyrimidin derivatives reveal configurations conducive to forming hydrogen bonds and achieving a folded conformation. This aspect is critical for their interaction with biological targets. For example, the crystal structures of related compounds show a folded conformation about the methylene C atom of the thioacetamide bridge, with pyrimidine rings inclined to the benzene rings, stabilized by intramolecular N—H⋯N hydrogen bonds (Subasri et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving thieno[3,2-d]pyrimidin derivatives are diverse, including bromination, nitration, and alkylation, which modify their chemical properties significantly. These reactions facilitate the synthesis of compounds with varied therapeutic potentials. Intramolecular cyclization reactions have also been studied, leading to the formation of compounds with unique sulfanyl and pyridin-2(1H)-ones structures (Savchenko et al., 2020).
Scientific Research Applications
Synthesis and Structural Analysis
- Compounds structurally related to "2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide" have been synthesized, showcasing the diversity and complexity of thieno[3,2-d]pyrimidine derivatives. The crystal structures of such compounds reveal a folded conformation, emphasizing the influence of the pyrimidine and benzene ring inclination angles on their structural characteristics (Subasri et al., 2017).
Anticancer and Enzyme Inhibition Applications
Certain derivatives, like the classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, demonstrate potent dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting their potential as antitumor agents (Gangjee et al., 2008).
Research on 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives has identified compounds with significant selective cytotoxic effects against leukemia cell lines, illustrating the therapeutic potential of these structures in cancer treatment (Horishny et al., 2021).
properties
IUPAC Name |
2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-butan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S2/c1-3-13(2)20-16(23)12-26-19-21-15-9-10-25-17(15)18(24)22(19)11-14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKRSKDNEGOCCQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CSC1=NC2=C(C(=O)N1CC3=CC=CC=C3)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.